![molecular formula C8H6F2O B1395626 2-(Difluoromethyl)benzaldehyde CAS No. 1018678-50-6](/img/structure/B1395626.png)
2-(Difluoromethyl)benzaldehyde
Overview
Description
2-(Difluoromethyl)benzaldehyde (DFMB) is an organic compound with a molecular formula of C7H4F2O. It is a colorless to pale yellow liquid with a characteristic odor and a melting point of -10°C. It is used in various industrial applications, including synthesis of pharmaceuticals, agrochemicals, and dyes. DFMB is also used in the synthesis of various other organic compounds, such as 2-fluorophenol and 2-fluorothiophenol.
Scientific Research Applications
Synthesis of Labeled Compounds
- Benzaldehydes, including 2-(Difluoromethyl)benzaldehyde, are crucial in the synthesis of labeled compounds. They serve as building blocks in synthetic organic chemistry for creating natural products and pharmaceutical drugs. An efficient synthesis method for 2H and 13C labeled benzaldehydes was reported, showcasing their significance in isotopic purity and regio-selective formylation (Boga, Alhassan, & Hesk, 2014).
Catalysis in Organic Reactions
- Benzaldehydes, including this compound, play a role in catalysis. Studies have explored using NiFe2O4 nanoparticles as a catalyst for the oxidation of benzyl alcohol to benzaldehyde, demonstrating the versatility of benzaldehydes in catalytic processes (Iraqui, Kashyap, & Rashid, 2020).
Pharmaceutical and Cosmetic Industries
- Benzaldehydes are essential in pharmaceutical and cosmetic industries. Research has focused on enhancing the oxidative properties of catalysts for benzaldehyde synthesis, highlighting their application in creating valuable products for these industries (Sharma, Soni, & Dalai, 2012).
Flavor Industry
- In the flavor industry, benzaldehydes like this compound are used for their distinctive aromas. Research has focused on the bioproduction of benzaldehyde, using techniques like two-phase partitioning bioreactors, which underscores the importance of these compounds in flavor manufacturing (Craig & Daugulis, 2013).
Chemical Synthesis
- Benzaldehydes are also utilized in the chemical synthesis of various compounds. Studies have investigated enzyme-catalyzed asymmetric C–C-bond formation using benzaldehydes, demonstrating their role in complex chemical synthesis processes (Kühl et al., 2007).
Development of Novel Chemical Compounds
- Research on this compound includes its role in the synthesis of new chemical compounds like difluoromethylated naphthoquinones. This highlights its utility in creating structurally diverse molecules (Zhang et al., 2017).
Environmental and Analytical Chemistry
- Benzaldehydes are significant in environmental and analytical chemistry. For instance, luminescent lanthanide-organic frameworks have been developed to detect benzaldehyde, showcasing its importance in environmental monitoring and safety (Che et al., 2019).
Future Directions
Mechanism of Action
Mode of Action
Benzaldehydes, in general, are known to participate in various chemical reactions, including nucleophilic substitution and oxidation . The difluoromethyl group may influence these reactions, but the exact nature of these interactions requires further investigation.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(Difluoromethyl)benzaldehyde . Factors such as temperature, pH, and the presence of other compounds can affect its reactivity and stability.
Biochemical Analysis
Biochemical Properties
2-(Difluoromethyl)benzaldehyde plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes and proteins. It has been observed to interact with enzymes involved in oxidative stress response pathways, such as superoxide dismutases and glutathione reductase . These interactions suggest that this compound may act as a redox-active compound, influencing the cellular redox state and potentially serving as an antifungal agent by disrupting fungal antioxidation systems .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, its redox-active nature allows it to disrupt cellular antioxidation systems, leading to oxidative stress in fungal cells . This disruption can inhibit fungal growth and enhance the efficacy of conventional antifungal agents. Additionally, this compound may affect lipid peroxidation in human erythrocytes, indicating its potential impact on cellular metabolism .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It can bind to and inhibit the activity of enzymes involved in antioxidation, such as superoxide dismutases and glutathione reductase . This inhibition leads to an accumulation of reactive oxygen species (ROS), causing oxidative stress and cellular damage. Furthermore, this compound may influence gene expression by modulating the activity of transcription factors involved in oxidative stress response pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under inert gas conditions at low temperatures
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as antifungal activity and modulation of oxidative stress pathways . At higher doses, it may cause toxic or adverse effects, including cellular damage due to excessive oxidative stress. Understanding the threshold effects and toxicological profile of this compound is essential for its safe application in biochemical research.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate oxidative stress and cellular metabolism. Its redox-active nature allows it to participate in redox cycling, influencing the levels of metabolites involved in antioxidation . The compound’s interactions with enzymes such as superoxide dismutases and glutathione reductase highlight its role in modulating metabolic flux and maintaining cellular redox balance .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound’s lipophilic nature facilitates its diffusion across cellular membranes, allowing it to accumulate in specific cellular compartments . Understanding the transport mechanisms and distribution patterns of this compound is crucial for elucidating its cellular effects and potential therapeutic applications.
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within the mitochondria, for example, can enhance its ability to disrupt mitochondrial antioxidation systems and induce oxidative stress
Properties
IUPAC Name |
2-(difluoromethyl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F2O/c9-8(10)7-4-2-1-3-6(7)5-11/h1-5,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRGWXJJJRNOVQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=O)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60716751 | |
Record name | 2-(Difluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60716751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1018678-50-6 | |
Record name | 2-(Difluoromethyl)benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1018678-50-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(Difluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60716751 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(difluoromethyl)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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